Cas no 2171781-46-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid
• CAS No: 2171781-46-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6118706
• PubChem ID: 165823412
• Update Time: 2025-06-08

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid
• 2171781-46-5
• EN300-1533007
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}butanoic acid

• Inchi： 1S/C27H30N2O5/c1-2-22(23(30)31)28-24(32)27(15-26(16-27)12-7-13-26)29-25(33)34-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,2,7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： RAELRLKFNKKSHO-UHFFFAOYSA-N
• SMILES： O=C(C1(CC2(CCC2)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic Acid (CAS No. 2171781-46-5)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171781-46-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate spirocyclic structure and functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety and an spirocyclic heptane core suggests that this molecule may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further investigation in drug discovery and development.

The Fmoc group is widely recognized in the pharmaceutical industry for its utility in peptide synthesis, where it serves as an amino protecting group. The incorporation of this group into the molecular framework of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid not only enhances the compound's stability during synthetic processes but also opens up possibilities for its application in proteomics and other biochemical assays. Additionally, the spirocyclic heptane moiety introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic natural product scaffolds and exhibit enhanced metabolic stability. The structural motif of spiro3.3heptane has been explored in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory agents. For instance, studies have demonstrated that spirocyclic compounds can effectively disrupt protein-protein interactions by inducing conformational changes in their targets, thereby modulating cellular signaling pathways.

In the context of current research, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid may serve as a key intermediate in the synthesis of novel bioactive molecules. The combination of a fluorenylmethoxycarbonyl protecting group and an spirocyclic core positions this compound as a versatile building block for designing targeted therapies. Its potential applications could span across multiple therapeutic domains, particularly where precise molecular recognition is crucial.

The chemical synthesis of such complex molecules requires meticulous planning and execution to ensure high yield and purity. The presence of multiple functional groups necessitates careful optimization of reaction conditions to avoid unwanted side products. Techniques such as solid-phase peptide synthesis (SPPS) or multi-step organic reactions might be employed to construct the desired structure efficiently. Advances in synthetic methodologies, including flow chemistry and automated synthesis platforms, have significantly improved the accessibility of complex molecules like this one.

Beyond its synthetic significance, CAS No. 2171781-46-5 represents a valuable asset for academic and industrial research teams focused on developing next-generation therapeutics. The unique structural features of this compound make it an attractive candidate for structure-based drug design (SBDD) approaches, where computational modeling is used to predict how the molecule will interact with biological targets at the atomic level. Such insights can accelerate the discovery process by guiding the optimization of lead compounds.

Current research trends indicate that spirocyclic compounds are increasingly being explored for their potential in modulating enzyme activity and receptor binding. For example, spiroketal derivatives have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors. Similarly, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid may exhibit similar properties, depending on further experimental validation.

The role of computational chemistry in analyzing such molecules cannot be overstated. Molecular docking studies can provide preliminary insights into how this compound might bind to its intended target(s), while quantum mechanical calculations can offer detailed mechanistic understanding of its reactivity. These computational tools are indispensable in modern drug discovery pipelines, allowing researchers to screen large libraries of compounds efficiently before moving on to experimental validation.

In summary, CAS No. 2171781-46-5, corresponding to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid, represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs positions it as a valuable intermediate for drug development efforts targeting various diseases. As research continues to uncover new applications for spirocyclic compounds, this molecule is likely to play an important role in future therapeutic strategies.